Ion-exchange synthesis of a micro/mesoporous Zn2GeO4 photocatalyst at room temperature for photoreduction of CO2†
Chemical Communications Pub Date: 2011-01-05 DOI: 10.1039/C0CC04687F
Abstract
Micro/mesoporous Zn2GeO4 with crystalline pore-walls was successfully synthesized via a simple ion exchange method at room temperature. This structure showed enhanced activity in photoreduction of CO2 in comparison with Zn2GeO4 prepared by a solid state reaction.
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